Cas no 102879-48-1 (3-Propylpyridine-2-carboxylic acid)

• Product Name: 3-Propylpyridine-2-carboxylic acid
• CAS No: 102879-48-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD20646417
• CID: 125337
• PubChem ID: 57357275
• Update Time: 2025-04-18

3-Propylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 3-propyl-
• Picolinicacid, 3-propyl- (6CI)
• 3-propylpyridine-2-carboxylic acid
• Picolinic acid, 3-propyl- (6CI)
• 3-Propyl-2-pyridinecarboxylic acid
• SCHEMBL22653038
• 3-Propylpicolinic acid
• DTXSID60723607
• AS-62104
• CEA87948
• 102879-48-1
• D93328
• AKOS024125740
• 3-Propylpyridine-2-carboxylic acid

• MDL： MFCD20646417
• Inchi： 1S/C9H11NO2/c1-2-4-7-5-3-6-10-8(7)9(11)12/h3,5-6H,2,4H2,1H3,(H,11,12)
• InChI Key： RGBUVKDPPSGIGH-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CN=1)CCC)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.1

Experimental Properties

• PSA: 50.19
• LogP: 1.73230